Cas no 71569-49-8 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 2,3-diphenylcyclopropane-1-carboxamide
- cis-2,3-diphenylcyclopropane-1-carboxamide
- NSC207643
- NSC-207643
- DTXSID10308680
- 71569-49-8
-
-
- Inchi: InChI=1S/C16H15NO/c17-16(18)15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10,13-15H,(H2,17,18)
- InChI Key: OBEWJMSPOINEDF-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2C(C2C(=O)N)C3=CC=CC=C3
Computed Properties
- Exact Mass: 237.11545
- Monoisotopic Mass: 237.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Related Literature
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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